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Quantitative Data Summary for Fluorapacin

The table below summarizes the key quantitative data from analytical and stability studies of Fluorapacin:

Parameter Specification / Condition Result / Performance

Analytical Method (HPLC)
[1]

- Linearity Range 160 - 240 μg/mL R² = 0.9997

- Limit of Detection (LOD) - 1.4 ng/mL

- Limit of Quantification
(LOQ)

- 7.0 ng/mL

- Accuracy (API / Drug
Product)

- 98.27% / 100.40% Recovery

- Precision (Repeatability) RSD < 1.0%

Stability Profile [2]
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Parameter Specification / Condition Result / Performance

- Thermal (Accelerated) 40±2°C, 75±5% RH, 6
months

No significant change

- Thermal (Long-term) 25±2°C, 60±10% RH, 24
months

No significant change (minor color
change in FPP)

- Acid (1.0M HCl) - High recovery (stable)

- Base (1.0M NaOH) - Accelerated degradation

(disproportionation)

- Oxidative (30% H₂O₂) - Stable

- Photolytic (Strong light, 10
days)

4500±500 Lx Substantial impact on recovery, especially
for FPP

- pH Stability (6 hours) Range of 2.0 - 10.0 Most stable in pH 4.0 - 8.0

Abbreviations: API (Active Pharmaceutical Ingredient), FPP (Finished Pharmaceutical Product), RSD

(Relative Standard Deviation), RH (Relative Humidity).

Experimental Protocols & Methodologies

For researchers aiming to reproduce these studies or validate similar methods, the core experimental details

are outlined below.

1. Stability-Indicating HPLC Method [1] This method is designed to accurately quantify Fluorapacin

even in the presence of its degradation products.

Column: Spherisorb ODS II C18 (250 mm x 4.6 mm, 5 μm)

Mobile Phase: Acetonitrile/Water (85:15, v/v)
Flow Rate: 1.0 mL/min

Temperature: 40±1°C
Detection: UV at 218 nm

Injection Volume: 20 μL
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Sample Concentration: ~200 μg/mL (within the linear range)

2. Key Stability Study Protocols [2] The forced degradation studies help identify the drug's intrinsic

stability and potential degradation pathways.

Forced Degradation (Acid/Base): Treat Fluorapacin (API and FPP) with 1.0M HCl or 1.0M NaOH

and analyze for degradation products.
Oxidative Degradation: Treat Fluorapacin (API and FPP) in 30% hydrogen peroxide aqueous

solution.
Photostability: Expose solid drug substance and product to a strong light (4500±500 Lx) for up to 10

days.
Thermal Stability: Long-term and accelerated stability testing are conducted per ICH guidelines.

Stability & Degradation Pathways

The stability studies reveal that Fluorapacin undergoes a specific chemical reaction under basic conditions,

which is its primary degradation pathway.
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Conclusion for Researchers

The data shows that Fluorapacin demonstrates excellent thermal and oxidative stability, making it a

robust candidate for further clinical development. Its primary vulnerability is degradation under strong basic

conditions and light exposure, which must be controlled during manufacturing and storage.

The validated HPLC method is highly precise, accurate, and stability-indicating, making it suitable for

quality control. As the available data is from 2008-2019, you should consult recent literature to confirm if

more advanced analytical methods have since been developed for this compound.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s548470?utm_src=pdf-body-img
https://www.smolecule.com/products/s548470?utm_src=pdf-body
https://www.smolecule.com/products/s548470?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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